3-(3-Methoxyphenyl)-2,2-dimethylpropanoyl azide

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-2,2-dimethylpropanoyl azide
• InChI: InChI=1S/C12H15N3O2/c1-12(2,11(16)14-15-13)8-9-5-4-6-10(7-9)17-3/h4-7H,8H2,1-3H3
• InChI Key: IGTZAFCOQRXPGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)OC)C(=O)N=[N+]=[N-]

Description

3-(3-Methoxyphenyl)-2,2-dimethylpropanoyl azide is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid (200 mg, 0.96 mmol) in acetone (40 mL) and water (4 mL) was cooled to 0° C. Triethyl amine (0.18 mL, 1.3 mmol) was added to the reaction mixture followed by methyl chloroformate (118 mg, 1.25 mmol). The mixture was stirred for 1 hour at 0° C. and then another solution of sodium azide (94 mg, 1.45 mmol) in water (1 mL) was added dropwise. The reaction mixture was stirred at room temperature for another 1 hour. The mixture was diluted with water and extracted with ethyl acetate. The combined organic fractions were washed with water, dried over sodium sulfate and concentrated to give 3-(3-methoxyphenyl)-2,2-dimethylpropanoyl azide (60 mg) as a crude yellow oil, which was used without further purification.